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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of 1-Butene, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

1-Butene is an extremely flammable liquefied gas that poses significant safety risks if not

handled and disposed of correctly.[1][2] Improper disposal can lead to fire, explosion, and

environmental contamination. The primary and most recommended disposal method for

unused or residual 1-Butene is to return the container to the supplier.[1] Do not attempt to

dispose of it yourself.[1]

Key Disposal Principles
Return to Supplier: The preferred and safest method of disposal is to return the gas cylinder

and its contents to the original supplier.[1]

Regulatory Compliance: All disposal activities must be conducted in strict accordance with all

applicable local, regional, national, and international regulations.[3] In the United States, 1-
Butene is subject to U.S. EPA regulations under 40 CFR 262 and may be classified as

Hazardous Waste Number D001.[4]

Professional Disposal: If returning to the supplier is not feasible, a licensed professional

waste disposal service should be contracted.[5][6][7] These services are equipped to handle
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hazardous materials and can ensure disposal via approved methods such as incineration or

landfilling, in compliance with legal requirements.[3][6]

Empty Containers: Treat empty containers as hazardous, as they may retain product

residue.[6] They should be returned to the supplier or disposed of in the same manner as the

unused product.[5][6] Do not puncture, incinerate, or reuse empty containers.[6]

Quantitative Data Summary
For safe handling and storage prior to disposal, it is crucial to be aware of the physical

properties and safety parameters of 1-Butene.

Property Value Citation

Lower Explosive Limit 1.6% (Volume in air) [1]

Upper Explosive Limit 10% (Volume in air) [1]

Autoignition Temperature 385 °C (725 °F) [1]

Storage Temperature

Protect from sunlight when

ambient temperature exceeds

52°C/125°F. Store in a well-

ventilated place.

[1][2]

Pre-Disposal Handling and Storage Protocols
Proper handling and storage are paramount to prevent accidents before the final disposal of 1-
Butene.

Secure Storage: Store cylinders in a dry, cool, and well-ventilated area, away from heat,

sparks, open flames, and other ignition sources.[1][2][3]

Prevent Static Discharge: Implement proper grounding and bonding procedures for

containers and equipment to avoid static electricity.[3][4] Use non-sparking tools and

explosion-proof equipment.[2][3][8]

Cylinder Integrity: Ensure the cylinder valve is closed and not leaking.[3] Keep the valve cap

in place when not in use. Secure cylinders to prevent them from falling or being knocked

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.braskem.com.br/cms/Principal/produto/download?id=c3yEHAStka0=&produto=true
https://5146414.fs1.hubspotusercontent-na2.net/hubfs/5146414/Datasheets/Butene-1-Safety-Data-Sheet.pdf
https://5146414.fs1.hubspotusercontent-na2.net/hubfs/5146414/Datasheets/Butene-1-Safety-Data-Sheet.pdf
https://www.airgas.com/msds/001009.pdf
https://5146414.fs1.hubspotusercontent-na2.net/hubfs/5146414/Datasheets/Butene-1-Safety-Data-Sheet.pdf
https://5146414.fs1.hubspotusercontent-na2.net/hubfs/5146414/Datasheets/Butene-1-Safety-Data-Sheet.pdf
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://gasinnovations.com/wp-content/uploads/Gas_Innovations_Butene_SDS-Revision-07-30-2024.pdf
https://gasinnovations.com/wp-content/uploads/Gas_Innovations_Butene_SDS-Revision-07-30-2024.pdf
https://gasinnovations.com/wp-content/uploads/Gas_Innovations_Butene_SDS-Revision-07-30-2024.pdf
https://gasinnovations.com/wp-content/uploads/Gas_Innovations_Butene_SDS-Revision-07-30-2024.pdf
https://produkte.linde-gas.at/sdb_konform/C4H8_10021785EN.pdf
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://gasinnovations.com/wp-content/uploads/Gas_Innovations_Butene_SDS-Revision-07-30-2024.pdf
https://produkte.linde-gas.at/sdb_konform/C4H8_10021785EN.pdf
https://www.braskem.com.br/cms/Principal/produto/download?id=c3yEHAStka0=&produto=true
https://www.braskem.com.br/cms/Principal/produto/download?id=c3yEHAStka0=&produto=true
https://us.evocdn.io/dealer/1232/content/media/My_Theme/sds/1-Butene.pdf
https://produkte.linde-gas.at/sdb_konform/C4H8_10021785EN.pdf
https://www.braskem.com.br/cms/Principal/produto/download?id=c3yEHAStka0=&produto=true
https://www.echemi.com/sds/1-butene-pid_Seven2407.html
https://www.braskem.com.br/cms/Principal/produto/download?id=c3yEHAStka0=&produto=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


over.[1]

Segregation: Store 1-Butene cylinders away from incompatible materials, particularly

oxidizing agents such as oxygen, chlorates, and peroxides.[3][8]

Emergency Procedures for Leaks or Spills
In the event of an accidental release, immediate and decisive action is required.

Eliminate Ignition Sources: Immediately shut off all sources of ignition, including sparks,

open flames, and hot surfaces.[8]

Evacuate and Ventilate: Evacuate the area and ensure adequate ventilation to disperse the

gas.[9][8]

Stop the Leak (If Safe): If it can be done without risk, stop the flow of gas.[2] For a leaking

gas fire, do not extinguish the flame unless the leak can be stopped safely.[2][8]

Personal Protective Equipment (PPE): Personnel involved in responding to a leak should

wear appropriate PPE, including self-contained breathing apparatus (SCBA) and potentially

flame-resistant clothing.[8]

Vapor Suppression: Use a water spray or fog to help reduce and disperse vapors, taking

care not to spread any liquid.[3][9][4]

1-Butene Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
Butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://gasinnovations.com/wp-content/uploads/Gas_Innovations_Butene_SDS-Revision-07-30-2024.pdf
https://produkte.linde-gas.at/sdb_konform/C4H8_10021785EN.pdf
https://www.braskem.com.br/cms/Principal/produto/download?id=c3yEHAStka0=&produto=true
https://us.evocdn.io/dealer/1232/content/media/My_Theme/sds/1-Butene.pdf
https://www.airgas.com/msds/001009.pdf
https://5146414.fs1.hubspotusercontent-na2.net/hubfs/5146414/Datasheets/Butene-1-Safety-Data-Sheet.pdf
https://www.cpchem.com/sites/default/files/2020-05/01541451.pdf
https://www.echemi.com/sds/1-butene-pid_Seven2407.html
https://amp.generalair.com/MsdsDocs/PA6214S.pdf
https://www.benchchem.com/product/b085601#1-butene-proper-disposal-procedures
https://www.benchchem.com/product/b085601#1-butene-proper-disposal-procedures
https://www.benchchem.com/product/b085601#1-butene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085601?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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